
1-Undecanol-d4 CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891 Get Quote

An In-Depth Technical Guide to 1-Undecanol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Undecanol-d4, a deuterated

form of 1-Undecanol. This document details its chemical properties, synthesis, and

applications, with a focus on its use as an internal standard in quantitative analysis and its

potential role in drug delivery systems.

Core Compound Details
1-Undecanol-d4 is a stable isotope-labeled version of 1-Undecanol, a fatty alcohol. The

incorporation of deuterium atoms makes it a valuable tool in various research and development

applications, particularly in mass spectrometry-based quantitative analysis.
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Property Value Reference

CAS Number 1219803-47-0 [1]

Molecular Formula C11H20D4O [1]

Synonyms Undecyl alcohol-d4 [1]

Appearance Colorless liquid [2]

Solubility
Insoluble in water; Soluble in

ethanol and ether
[2]

Quantitative Data for Analytical Applications
1-Undecanol-d4 is primarily used as an internal standard in quantitative analytical methods,

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS), for the precise measurement of unlabeled 1-Undecanol. The following

table summarizes typical parameters for such analyses.
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Parameter
Gas Chromatography-
Mass Spectrometry (GC-
MS)

Reference

Column

Agilent J&W DB-5ms Ultra

Inert, 30 m x 0.25 mm, 0.25

µm

[3]

Carrier Gas
Helium at a constant flow of

1.2 mL/min
[3]

Injector Temperature 250°C [3]

Oven Temperature Program
Initial 80°C (1 min), ramp

10°C/min to 250°C, hold 5 min
[3]

Ionization Mode
Electron Ionization (EI) at 70

eV
[3]

Acquisition Mode Selected Ion Monitoring (SIM) [3]

Limit of Detection (LOD) 0.05 - 0.5 µg/mL [3]

Limit of Quantification (LOQ) 0.2 - 2 µg/mL [3]

Experimental Protocols
Synthesis of 1-Undecanol-d4
A common method for the synthesis of deuterated alcohols involves the reduction of the

corresponding carboxylic acid or ester using a deuterated reducing agent. The following is a

representative protocol for the synthesis of 1-Undecanol-d4 from undecanoic acid.

Materials:

Undecanoic acid

Lithium aluminum deuteride (LiAlD4)

Anhydrous diethyl ether
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Dry glassware

Argon or nitrogen atmosphere

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere, a solution of undecanoic

acid in anhydrous diethyl ether is prepared.

The flask is cooled in an ice bath.

A solution of lithium aluminum deuteride in anhydrous diethyl ether is added dropwise from

the dropping funnel to the stirred solution of undecanoic acid.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then gently refluxed for 4-6 hours.

The reaction is monitored for completion using Thin Layer Chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,

followed by a 15% sodium hydroxide solution, and then more water.

The resulting precipitate is filtered off, and the organic layer is separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure to yield crude 1-Undecanol-d4.

The product is purified by vacuum distillation.

GC-MS Analysis of 1-Undecanol using 1-Undecanol-d4
as an Internal Standard
This protocol describes the quantitative analysis of 1-Undecanol in a sample matrix using 1-
Undecanol-d4 as an internal standard.[3][4]
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Materials:

Sample containing 1-Undecanol

1-Undecanol-d4 solution of known concentration (internal standard)

Hexane (or other suitable solvent)

GC-MS system

Procedure:

Sample Preparation:

To a known volume or weight of the sample, add a precise volume of the 1-Undecanol-d4
internal standard solution.

Extract the analytes using hexane.

The extract may be concentrated or diluted as necessary to fall within the calibration

range.

Instrumental Analysis:

Inject 1 µL of the prepared sample into the GC-MS system.

Utilize the instrumental parameters outlined in the quantitative data table above.

In SIM mode, monitor characteristic ions for both 1-Undecanol and 1-Undecanol-d4.

Quantification:

Construct a calibration curve by analyzing a series of standards containing known

concentrations of 1-Undecanol and a constant concentration of 1-Undecanol-d4.

Plot the ratio of the peak area of 1-Undecanol to the peak area of 1-Undecanol-d4
against the concentration of 1-Undecanol.
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Determine the concentration of 1-Undecanol in the unknown sample by interpolating its

peak area ratio from the calibration curve.

Signaling Pathways and Biological Relevance
1-Undecanol, as a fatty alcohol, is involved in lipid metabolism. While a specific signaling

pathway for 1-Undecanol is not extensively documented, it is understood to be part of the

broader fatty acid metabolism pathway.[5] Fatty alcohols can be synthesized from fatty acyl-

CoAs and can be metabolized to fatty acids.
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Simplified overview of 1-Undecanol's involvement in fatty acid metabolism.

Experimental Workflow and Logical Relationships
The use of 1-Undecanol-d4 as an internal standard is a critical component of a robust

quantitative analytical workflow. The following diagram illustrates the logical steps involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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